Cas no 5690-46-0 (3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)

$3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione structure$

5690-46-0 structure

Product Name:3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione

CAS No:5690-46-0

MF:C₁₂H₈N₂O₂

MW:212.20400

MDL:MFCD00218903

CID:377442

PubChem ID:255057

Update Time:2024-11-02

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-amino-
- 2-AMINO-2,3-DIHYDRO-1H-BENZO[DE]ISOQUINOLINE-1,3-DIONE
- 2-aminobenzo[de]isoquinoline-1,3-dione
- 2-Amino-1H-benzo[de]isoquinoline-1,3(2H)-dione
- 2-amino-benzo(de)isoquinoline-1,3-dione
- 2-amino-benzo[de]isoquinolin-1,3-dione
- N-amino-1,8-naphthalimide
- N-aminobenz[de]isoquinoline-1,3-dione
- N-aminonapthalimide
- 2-Amino-benzo[de]isoquinoline-1,3-dione
- 3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
- NSC-615807
- 1H-BENZ(DE)ISOQUINOLINE-1,3(2H)-DIONE, 2-AMINO-
- F0786-0013
- MXR6MZ7XW1
- 2-AMINOBENZO(DE)ISOQUINOLINE-1,3-DIONE
- HMS1724K07
- NSC80271
- N-aminonaphthalimide
- CHEMBL2234770
- 5690-46-0
- NAPHTHALIMIDE, N-AMINO-
- CS-0219349
- NSC 80271
- UNII-MXR6MZ7XW1
- AKOS000116133
- SCHEMBL4604913
- 2-Amino-1H-benzo(de)isoquinoline-1,3(2H)-dione
- SR-01000032509-1
- Oprea1_192273
- EN300-03790
- MFCD00218903
- Z56827287
- NSC615807
- F97597
- NSC-80271
- DTXSID50205442
- SR-01000032509
- STL090235
- 2-AMINO-1H-BENZ(DE)ISOQUINOLINE-1,3(2H)-DIONE
- 2-AMINO-BENZO[D,E]ISOQUINOLINE-1,3-DIONE
- 3-amino-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione
- AB04924
- NCIOpen2_004172
- MDL： MFCD00218903
- Inchi： InChI=1S/C12H8N2O2/c13-14-11(15)8-5-1-3-7-4-2-6-9(10(7)8)12(14)16/h1-6H,13H2
- InChI Key： HXJBFRDWVHNPAS-UHFFFAOYSA-N
- SMILES： C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)N

Computed Properties

Exact Mass: 212.05900
Monoisotopic Mass: 212.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.4A^2
XLogP3: 1.4

Experimental Properties

Density: 1.47
Melting Point: 265 °C
Boiling Point: 463°Cat760mmHg
Flash Point: 233.8°C
Refractive Index: 1.754
PSA: 65.09000
LogP: 1.24770

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Security Information

Hazard Statement： Harmful

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189006939-5g	2-Amino-1H-benzo[de]isoquinoline-1,3(2H)-dione	5690-46-0	95%	5g	$270.48	2023-09-01
TRC	A591733-50mg	2-Amino-benzo[de]isoquinoline-1,3-dione	5690-46-0		50mg	$ 50.00	2022-06-08
TRC	A591733-100mg	2-Amino-benzo[de]isoquinoline-1,3-dione	5690-46-0		100mg	$ 65.00	2022-06-08
TRC	A591733-500mg	2-Amino-benzo[de]isoquinoline-1,3-dione	5690-46-0		500mg	$ 95.00	2022-06-08
Apollo Scientific	OR22483-1g	2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione	5690-46-0		1g	£55.00	2023-09-02
Apollo Scientific	OR22483-5g	2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione	5690-46-0		5g	£85.00	2023-09-02
Apollo Scientific	OR22483-10g	2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione	5690-46-0		10g	£135.00	2023-09-02
abcr	AB239244-1 g	2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione	5690-46-0		1g	€136.20	2022-03-04
abcr	AB239244-5 g	2-Amino-2,3-dihydro-1H-benzo[de]isoquinoline-1,3-dione	5690-46-0		5g	€276.20	2022-03-04
eNovation Chemicals LLC	D969330-250mg	2-Amino-benzo[de]isoquinoline-1,3-dione	5690-46-0	95%	250mg	$215	2024-07-28

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
5. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

5690-46-0 (3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione) Related Products

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Cas no 5690-46-0 (3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Security Information

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Pricemore >>

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Related Literature

Related Categories

5690-46-0 (3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione) Related Products